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Compound of Interest

Compound Name: Barium bromate

CAS No.: 13967-90-3

Cat. No.: B079177

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of barium bromate
(Ba(BrO₃)₂) in water at various temperatures. This document summarizes key quantitative

data, outlines experimental methodologies for solubility determination, and presents a visual

representation of the experimental workflow.

Quantitative Solubility Data
The solubility of barium bromate in water demonstrates a positive correlation with

temperature. As the temperature of the solvent (water) increases, the amount of barium
bromate that can be dissolved also increases. The experimentally determined solubility values

at various temperatures are summarized in the table below.
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Temperature (°C)
Solubility ( g/100
mL of H₂O)

Molar Solubility
(mol/L)

Solubility Product
Constant (Ksp)

0 0.287[1] 0.0073 -

10 0.44[2][3] 0.0112 -

20 0.656[1] 0.0167 -

25 0.782[4] 0.0199
2.43 x 10⁻⁴[5][6][7][8]

[9]

30 0.96[2][3] 0.0244 -

50 1.75[1] 0.0445 -

99.65 5.697[1] 0.1449 -

100 5.39[2][3] 0.1371 -

Note: Molar solubility was calculated using the molar mass of barium bromate (393.13 g/mol ).

Experimental Protocols
The determination of barium bromate solubility is primarily achieved through methods

involving its preparation by precipitation, followed by purification and measurement of the

dissolved concentration in a saturated solution at a controlled temperature.

Synthesis of Barium Bromate
A common method for preparing barium bromate involves a double displacement reaction

between a soluble barium salt, such as barium chloride (BaCl₂), and a soluble bromate salt,

like potassium bromate (KBrO₃).[3][10]

Reaction: 2 KBrO₃(aq) + BaCl₂(aq) → Ba(BrO₃)₂(s) + 2 KCl(aq)

Due to the low solubility of barium bromate in cold water and its higher solubility in hot water, it

readily precipitates from the solution upon cooling, allowing for separation.[11]

Purification by Recrystallization
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The purification of the synthesized barium bromate is effectively achieved through

recrystallization.[2] This process leverages the significant difference in solubility at high and low

temperatures.

Procedure:

The crude barium bromate precipitate is dissolved in a minimal amount of boiling distilled

water to create a saturated solution.

The hot solution is then slowly cooled to a low temperature (e.g., 10°C or lower).

As the solution cools, the solubility of barium bromate decreases, leading to the formation

of pure, needle-like crystals.[11]

The purified crystals are then separated from the supernatant by filtration and rinsed with

ice-cold water.[11]

Determination of Solubility
The solubility of barium bromate at a specific temperature can be determined by the following

general procedure:

Preparation of a Saturated Solution: An excess amount of purified barium bromate is added

to a known volume of deionized water in a vessel.

Equilibration: The mixture is continuously agitated (e.g., using a magnetic stirrer) in a

constant temperature bath for a sufficient period to ensure that equilibrium is reached and

the solution is saturated.

Sample Withdrawal and Filtration: A known volume of the saturated solution is carefully

withdrawn using a filtered syringe to separate the undissolved solid.

Concentration Analysis: The concentration of barium ions (Ba²⁺) or bromate ions (BrO₃⁻) in

the filtered, saturated solution is determined using analytical techniques such as:

Gravimetric Analysis: Precipitating the barium as an insoluble salt (e.g., barium sulfate)

and weighing the precipitate.
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Titration: Titrating the bromate ion with a suitable reducing agent.

Spectroscopic Methods: Such as atomic absorption spectroscopy to determine the

concentration of barium ions.

Calculation of Solubility: The solubility is then calculated from the determined ion

concentration and expressed in grams per 100 mL or moles per liter.

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the general workflow for the experimental determination of

barium bromate solubility.
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Preparation of Saturated Solution
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Calculation

Add excess Ba(BrO₃)₂ to H₂O
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Workflow for Barium Bromate Solubility Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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